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Compound of Interest

Compound Name: IR-117-17

Cat. No.: B15574847

Essential Safety and Handling Guide for IR-117-
17

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, operation, and disposal of IR-117-17, an ionizable cationic amino lipid critical
in the formulation of lipid nanoparticles (LNPs) for advanced drug delivery systems.

IR-117-17 is a key component in the development of nebulized mRNA delivery formulations,
particularly targeting the lungs.[1][2][3][4][5] As a biodegradable lipid, it is designed to minimize
accumulation upon repeated dosing.[1] This guide provides essential, immediate safety and
logistical information to ensure the safe and effective use of IR-117-17 in a laboratory setting.
This product is intended for research use only and is not for human or veterinary use.[1][2]

Key Safety and Logistical Information

A thorough understanding of the properties of IR-117-17 is crucial for its safe handling. The
following table summarizes key quantitative data for this compound.
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Property Value Source
CAS Number 2940241-38-1 [2]
Molecular Formula Cs9H110N205 [2][3]
Molecular Weight 927.5 g/mol [2][3]
Appearance A 25 mg/ml solution in ethanol [2]

- Soluble in Ethanol and
Solubility Chloroform 12

Storage Temperature -20°C [3]

Personal Protective Equipment (PPE)

Given the nature of IR-117-17 and its use in forming lipid nanoparticles, a comprehensive
approach to personal protective equipment is mandatory. The following PPE is required to
minimize exposure and ensure personal safety.

PPE Category Required Equipment

] Safety glasses with side-shields or chemical
Eye/Face Protection
safety goggles.

Chemical-resistant gloves (e.qg., nitrile,
) ) neoprene), a lab coat, and closed-toe shoes.
Skin Protection _ _
Consider double-gloving for enhanced

protection.

A NIOSH-approved respirator is recommended,
) ) especially when handling the material outside of
Respiratory Protection _ _
a fume hood or when there is a risk of

aerosolization.

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential to maintain a safe laboratory environment
when working with IR-117-17.
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. Preparation and Acclimatization:

Before use, allow the vial of IR-117-17 to warm to room temperature.

Ensure all necessary PPE is correctly donned before opening the container.

Prepare your workspace in a well-ventilated area, preferably within a chemical fume hood.
. Aliquoting and Dilution:

As IR-117-17 is typically supplied in an ethanol solution, be mindful of the flammability of the
solvent.

Use calibrated micropipettes with filtered tips to accurately measure and transfer the desired
volume.

When diluting, add the IR-117-17 solution to the diluent to avoid splashing.
. Lipid Nanopatrticle Formulation:

The formulation of lipid nanopatrticles involves mixing IR-117-17 with other lipids and the
cargo (e.g., mRNA).

This process may involve the use of microfluidic devices or other specialized equipment.
Ensure you are fully trained on the operation of any equipment before commencing.

All steps of the LNP formulation should be conducted within a fume hood to minimize
inhalation exposure.

. Post-Handling and Decontamination:

After handling, wipe down all surfaces and equipment with a suitable disinfectant or cleaning
agent.

Remove and dispose of gloves and any other disposable PPE in the appropriate waste
stream.

Wash hands thoroughly with soap and water after removing PPE.
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Disposal Plan

Proper disposal of IR-117-17 and any associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

e Unused Product: Unused IR-117-17 should be disposed of as hazardous chemical waste.
Do not pour down the drain.

o Contaminated Materials: All disposable materials that have come into contact with IR-117-
17, such as pipette tips, tubes, and gloves, should be collected in a designated hazardous
waste container.

o Waste Collection: Ensure all waste containers are clearly labeled with the contents and
associated hazards.

e Institutional Guidelines: Follow all local, state, and federal regulations, as well as your
institution's specific guidelines for hazardous waste disposal.

Experimental Workflow and Safety Diagram

To visually represent the handling and safety procedures, the following diagrams illustrate the
key relationships and workflows.
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Caption: A flowchart illustrating the sequential steps for the safe handling of IR-117-17, from
preparation to post-handling procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15574847?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

